Cas no 1396799-06-6 (2-(1,3-benzoxazol-2-ylsulfanyl)-1-{4-(3,5-dimethyl-1H-pyrazol-1-yl)methylpiperidin-1-yl}ethan-1-one)

• Product name: 2-(1,3-benzoxazol-2-ylsulfanyl)-1-{4-(3,5-dimethyl-1H-pyrazol-1-yl)methylpiperidin-1-yl}ethan-1-one
• CAS No: 1396799-06-6
• MF: C₂₀H₂₄N₄O₂S
• MW: 384.495162963867
• CID: 5809780
• PubChem ID: 71781164

2-(1,3-benzoxazol-2-ylsulfanyl)-1-{4-(3,5-dimethyl-1H-pyrazol-1-yl)methylpiperidin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-benzoxazol-2-ylsulfanyl)-1-{4-(3,5-dimethyl-1H-pyrazol-1-yl)methylpiperidin-1-yl}ethan-1-one
• 2-(benzo[d]oxazol-2-ylthio)-1-(4-((3,5-dimethyl-1H-pyrazol-1-yl)methyl)piperidin-1-yl)ethanone
• AKOS024519657
• 2-(1,3-benzoxazol-2-ylsulfanyl)-1-{4-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]piperidin-1-yl}ethan-1-one
• VU0521470-1
• 2-(1,3-benzoxazol-2-ylsulfanyl)-1-[4-[(3,5-dimethylpyrazol-1-yl)methyl]piperidin-1-yl]ethanone
• F5823-0125
• 1396799-06-6

• Inchi： 1S/C20H24N4O2S/c1-14-11-15(2)24(22-14)12-16-7-9-23(10-8-16)19(25)13-27-20-21-17-5-3-4-6-18(17)26-20/h3-6,11,16H,7-10,12-13H2,1-2H3
• InChI Key： OTOMQCFVNDUIAP-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2O1)CC(N1CCC(CN2C(C)=CC(C)=N2)CC1)=O

Computed Properties

• Exact Mass: 384.16199719g/mol
• Monoisotopic Mass: 384.16199719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 89.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 2-(1,3-benzoxazol-2-ylsulfanyl)-1-{4-(3,5-dimethyl-1H-pyrazol-1-yl)methylpiperidin-1-yl}ethan-1-one

Comprehensive Analysis of 2-(1,3-Benzoxazol-2-ylsulfanyl)-1-{4-(3,5-Dimethyl-1H-pyrazol-1-yl)methylpiperidin-1-yl}ethan-1-one (CAS No. 1396799-06-6)

The compound 2-(1,3-benzoxazol-2-ylsulfanyl)-1-{4-(3,5-dimethyl-1H-pyrazol-1-yl)methylpiperidin-1-yl}ethan-1-one (CAS No. 1396799-06-6) is a sophisticated heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structural features, including the benzoxazole and dimethylpyrazole moieties, make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its ability to interact with specific protein targets.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine. The piperidine and pyrazole components of this compound align with current trends in targeting GPCRs (G-Protein Coupled Receptors) and enzyme inhibition, which are hot topics in pharmaceutical research. Users frequently search for terms like "benzoxazole derivatives in drug design" or "pyrazole-based therapeutics," reflecting the growing interest in such scaffolds.

The synthesis of CAS No. 1396799-06-6 involves multi-step organic reactions, with a focus on achieving high purity and yield. Its sulfanyl linker and carbonyl group contribute to its stability and bioavailability, making it a viable candidate for further preclinical studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound, ensuring its suitability for research applications.

From a commercial perspective, 2-(1,3-benzoxazol-2-ylsulfanyl)-1-{4-(3,5-dimethyl-1H-pyrazol-1-yl)methylpiperidin-1-yl}ethan-1-one is available through specialized chemical suppliers, catering to academic and industrial laboratories. Its applications span high-throughput screening, structure-activity relationship (SAR) studies, and lead optimization. The compound's versatility is further highlighted by its compatibility with fragment-based drug discovery approaches, a trending topic in modern pharmacology.

Environmental and safety considerations are paramount when handling this compound. While it is not classified as hazardous, standard laboratory precautions should be followed. Researchers often inquire about "safe handling of benzoxazole compounds" or "storage conditions for pyrazole derivatives," emphasizing the need for clear guidelines in scientific workflows.

In conclusion, CAS No. 1396799-06-6 represents a compelling example of how heterocyclic chemistry continues to drive innovation in drug development. Its structural complexity and functional diversity make it a valuable tool for addressing unmet medical needs, particularly in oncology and inflammation. As the scientific community explores its full potential, this compound is poised to play a pivotal role in the next generation of therapeutics.